3-Methyl-3-phenethyl-3H-diazirine

• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 3-methyl-3-(2-phenylethyl)diazirine
• InChI: InChI=1S/C10H12N2/c1-10(11-12-10)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: CHIMUENNWNLSMF-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=N1)CCC2=CC=CC=C2

Description

3-Methyl-3-phenethyl-3H-diazirine (C₁₀H₁₂N₂) is an aliphatic diazirine derivative characterized by a diazirine ring substituted with a methyl group and a phenethyl moiety. Its synthesis involves a base-mediated one-pot reaction, yielding a pale yellow oil with confirmed structural integrity via NMR and HRMS analysis. Key spectral data include:

• ¹H-NMR (CDCl₃): δ 7.26–7.31 (m, 2H, aromatic), 2.46–2.52 (m, 2H, CH₂), 1.64–1.70 (m, 2H, CH₂), 1.00 (s, 3H, CH₃).
• ¹³C-NMR: Signals at 140.9 (aromatic quaternary), 128.6–126.2 (aromatic carbons), and 36.3–19.8 (aliphatic carbons).
• HRMS: [M + H]⁺ observed at 161.1085 (calculated 161.1079) .

Diazirines are widely used in photoaffinity labeling due to their ability to generate carbenes upon UV irradiation, enabling covalent crosslinking with biomolecules. The phenethyl group enhances hydrophobicity, making this compound suitable for membrane protein studies .

Preparation Methods

The synthesis of 3-methyl-3-(2-phenylethyl)-3H-diazirine typically involves the reaction of appropriate precursors under specific conditions. One common method involves the reaction of 2-phenylethylamine with chloroform and a base, followed by cyclization to form the diazirine ring. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-methyl-3-(2-phenylethyl)-3H-diazirine undergoes various chemical reactions, primarily driven by the formation of carbenes. These reactions include:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The diazirine ring can undergo substitution reactions with various nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines or alcohols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-methyl-3-(2-phenylethyl)-3H-diazirine has a wide range of applications in scientific research:

Chemistry: Used as a photolabile protecting group in organic synthesis.

Biology: Employed in photoaffinity labeling to study protein-ligand interactions.

Medicine: Investigated for its potential use in drug delivery systems and photodynamic therapy.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The primary mechanism of action for 3-methyl-3-(2-phenylethyl)-3H-diazirine involves the generation of carbenes upon exposure to ultraviolet light. These carbenes are highly reactive and can insert into various chemical bonds, facilitating a range of chemical transformations. The molecular targets and pathways involved depend on the specific application and the nature of the substrate being modified.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties
3-Methyl-3-phenethyl-3H-diazirine	Methyl, phenethyl	C₁₀H₁₂N₂	160.22	Hydrophobic; moderate reactivity; used in photoaffinity labeling .
3-Phenyl-3-(trifluoromethyl)-3H-diazirine	Phenyl, trifluoromethyl	C₈H₅F₃N₂	186.14	Enhanced stability due to electron-withdrawing CF₃; high photolability .
3-[3-(Trifluoromethyl)-3H-diaziren-3-yl]phenol	Trifluoromethyl, phenol	C₈H₅F₃N₂O	202.13	Polar hydroxyl group improves solubility; potential for H-bonding .
3-Fluoro-3-[4-(trifluoromethyl)phenyl]diazirine	Fluoro, trifluoromethyl-phenyl	C₈H₄F₄N₂	204.12	High electronegativity; increased photostability; used in harsh conditions .
3-Chloro-3-(4-nitrophenyl)-3H-diazirine	Chloro, nitro-phenyl	C₇H₄ClN₃O₂	205.58	Electron-deficient nitro group enhances reactivity in substitution reactions .

Stability and Reactivity Trends

• Electron-Withdrawing Groups (EWGs): Trifluoromethyl (CF₃) and nitro (NO₂) groups stabilize the diazirine ring but reduce carbene reactivity . Fluoro substituents balance stability and reactivity, making them versatile for diverse conditions .
• Electron-Donating Groups (EDGs) :
  • Methoxy (OCH₃) and methyl groups increase ring strain, enhancing carbene generation efficiency .